Cas no 1171350-07-4 (4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 1171350-07-4
• MF: C₁₈H₂₁FN₂O₃S
• MW: 364.434346914291
• CID: 6063793
• PubChem ID: 44026732
• Update Time: 2025-05-20

4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-fluoro-N-[1,2,3,4-tetrahydro-1-(2-methoxyethyl)-7-quinolinyl]-
• 4-fluoro-N-[1-(2-methoxyethyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• AKOS024637072
• 4-fluoro-N-(1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide
• 4-fluoro-N-[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide
• 1171350-07-4
• F2295-0015

• Inchi： 1S/C18H21FN2O3S/c1-24-12-11-21-10-2-3-14-4-7-16(13-18(14)21)20-25(22,23)17-8-5-15(19)6-9-17/h4-9,13,20H,2-3,10-12H2,1H3
• InChI Key： OZFFIIQIGDCREL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3CCOC)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 364.12569187g/mol
• Monoisotopic Mass: 364.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67Ų

Additional information on 4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 1171350-07-4)

4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 1171350-07-4) is a specialized sulfonamide derivative with a unique structural framework. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of a fluoro substituent and a methoxyethyl group in its structure enhances its bioavailability and binding affinity, making it a promising candidate for therapeutic targeting.

Researchers have explored the role of 4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide in modulating enzymatic activity, particularly in the context of inflammation and metabolic disorders. Its sulfonamide moiety is known to interact with various biological targets, including carbonic anhydrases and kinases, which are critical in disease pathways. The compound's tetrahydroquinolin core further contributes to its stability and pharmacokinetic properties, aligning with modern drug design principles.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in treating conditions such as hypertension, diabetes, and bacterial infections. 4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide stands out due to its optimized lipophilicity and blood-brain barrier permeability, features highly sought after in central nervous system (CNS) drug development. These attributes have sparked interest in its potential for neurodegenerative disease research.

The synthesis of CAS No. 1171350-07-4 involves multi-step organic reactions, including fluoro-substitution and sulfonamide coupling, which require precise control to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. This rigorous process underscores its importance in high-value chemical applications.

From an industrial perspective, 4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have improved its production efficiency, reducing environmental impact. This aligns with global trends toward eco-friendly pharmaceutical manufacturing.

Frequently asked questions about this compound include its solubility profile, stability under varying pH conditions, and compatibility with other drug formulations. These queries reflect the practical challenges faced by researchers and formulators working with sulfonamide derivatives. Addressing these concerns is crucial for optimizing its use in preclinical and clinical settings.

In summary, 4-fluoro-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 1171350-07-4) represents a cutting-edge compound with broad applicability in life sciences. Its structural ingenuity and functional versatility position it as a key player in next-generation therapeutics, resonating with contemporary research priorities and industry demands.